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Compound of Interest

Compound Name: Methyl 5-bromo-6-methylpicolinate

Cat. No.: B594140 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of Methyl 5-bromo-6-
methylpicolinate, a key intermediate in organic and medicinal chemistry. This document

details its chemical and physical properties, provides a thorough experimental protocol for its

synthesis, and explores its applications in the development of novel therapeutic agents. The

information is presented to support researchers and professionals in leveraging this compound

for their work in drug discovery and chemical synthesis.

Chemical Properties and Identifiers
Methyl 5-bromo-6-methylpicolinate is a pyridine derivative with the systematic IUPAC name

methyl 5-bromo-6-methylpyridine-2-carboxylate. Its chemical structure and key identifiers are

crucial for its accurate use in research and development.
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Property Value Reference

CAS Number 1215860-20-0

Molecular Formula C₈H₈BrNO₂

Molecular Weight 230.06 g/mol

Physical Form Solid

Purity Typically ≥97%

Physicochemical Properties
Understanding the physicochemical properties of Methyl 5-bromo-6-methylpicolinate is

essential for its handling, reaction optimization, and formulation. The following table

summarizes available data, noting that some values are predicted.

Property Value Remarks Reference

Boiling Point 301.8 ± 37.0 °C Predicted [1]

Density 1.503 ± 0.06 g/cm³ Predicted [1]

Storage Temperature
Inert atmosphere,

room temperature
[1]

Synthesis of Methyl 5-bromo-6-methylpicolinate
The following is a detailed experimental protocol for the synthesis of Methyl 5-bromo-6-
methylpicolinate, adapted from established procedures.

Reaction Scheme

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b594140?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB12620678_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB12620678_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB12620678_EN.htm
https://www.benchchem.com/product/b594140?utm_src=pdf-body
https://www.benchchem.com/product/b594140?utm_src=pdf-body
https://www.benchchem.com/product/b594140?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b594140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5-bromo-6-methylpyridine-2-carboxylic acid

Methanol

Thionyl chloride

Methyl 5-bromo-6-methylpicolinate

Click to download full resolution via product page

Caption: Synthesis of Methyl 5-bromo-6-methylpicolinate.

Experimental Protocol
This protocol describes the esterification of 5-bromo-6-methylpyridine-2-carboxylic acid to yield

the target compound.[1]

Materials:

5-bromo-6-methylpyridine-2-carboxylic acid

Methanol

Thionyl chloride

Methyl tert-butyl ether (MTBE)

Hexane

Water

Procedure:

In a suitable reactor, charge 5-bromo-6-methylpyridine-2-carboxylic acid and methanol.
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Slowly add thionyl chloride to the stirred mixture, maintaining the temperature between 20-30

°C.

After the addition is complete, heat the reaction mixture to 55-65 °C and maintain for 2

hours.

Monitor the reaction progress by High-Performance Liquid Chromatography (HPLC) until the

starting material is less than 2%.

Remove the solvent by distillation under reduced pressure at a temperature below 40 °C.

To the residue, add MTBE and stir for 30 minutes to dissolve the crude product.

Transfer the MTBE solution to a separate vessel.

Add water to the original reactor and then pump the MTBE solution back into the reactor,

maintaining a temperature of 0-5 °C with stirring for 1 hour.

Separate the aqueous and organic layers. Extract the aqueous layer with MTBE.

Combine all organic phases and concentrate under reduced pressure at a temperature

below 40 °C.

Add hexane to the concentrated residue and stir.

Isolate the solid product by centrifugation and dry to obtain Methyl 5-bromo-6-
methylpicolinate as a white powder.[1]

Applications in Drug Development and Chemical
Synthesis
Methyl 5-bromo-6-methylpicolinate serves as a valuable building block in the synthesis of

more complex molecules, particularly in the pharmaceutical and agrochemical industries.[2][3]

Its utility stems from the presence of multiple reactive sites that allow for further

functionalization.
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While specific, publicly available examples of its direct incorporation into named drug

candidates are limited, its structural motifs are found in various biologically active compounds.

The bromo- and methyl-substituted pyridine core is a common scaffold in medicinal chemistry.

The bromine atom can be readily displaced or used in cross-coupling reactions to introduce

new functionalities, making it a versatile intermediate for creating libraries of compounds for

screening.

General Synthetic Utility Workflow
The following diagram illustrates the general utility of Methyl 5-bromo-6-methylpicolinate as

a synthetic intermediate.
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Caption: Synthetic utility of Methyl 5-bromo-6-methylpicolinate.

Safety and Handling
Appropriate safety precautions should be taken when handling Methyl 5-bromo-6-
methylpicolinate. The following is a summary of its hazard information.
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Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

It is recommended to handle this compound in a well-ventilated area, using appropriate

personal protective equipment (PPE), including gloves and safety glasses.

Conclusion
Methyl 5-bromo-6-methylpicolinate is a key chemical intermediate with significant potential in

synthetic and medicinal chemistry. This guide has provided essential information on its

properties, a detailed synthesis protocol, and an overview of its potential applications. As

research continues, the utility of this compound in the development of novel and effective

therapeutic agents is expected to expand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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